Cas no 2137984-72-4 (5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile)

• Product Name: 5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile
• CAS No: 2137984-72-4
• MF: C₁₅H₁₇N₃O
• MW: 255.314983129501
• CID: 5772131
• PubChem ID: 165856934
• Update Time: 2025-06-14

5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-737276
• 5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile
• 2137984-72-4

• Inchi： 1S/C15H17N3O/c1-10(2)15-14(9-18(3)17-15)13-6-5-12(19-4)7-11(13)8-16/h5-7,9-10H,1-4H3
• InChI Key： HIEWXADLYBSTKH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C#N)C=1)C1=CN(C)N=C1C(C)C

Computed Properties

• Exact Mass: 255.137162174g/mol
• Monoisotopic Mass: 255.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8Ų

Additional information on 5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile

Comprehensive Overview of 5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile (CAS No. 2137984-72-4)

5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile, with the CAS number 2137984-72-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse biological activities. The presence of a methoxy group and a benzonitrile moiety in its structure enhances its potential applications in drug discovery and material science.

In recent years, the demand for pyrazole-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile for its potential as a kinase inhibitor or anti-inflammatory agent. These properties align with current trends in precision medicine, where targeted therapies are prioritized. The compound's unique structure also makes it a candidate for crop protection chemicals, addressing global concerns about sustainable agriculture.

The synthesis of CAS 2137984-72-4 involves multi-step organic reactions, including cyclization and functional group transformations. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a promising lead compound. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity.

From an industrial perspective, 5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free reactions have improved its production efficiency, reducing environmental impact. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

In the realm of computational chemistry, CAS 2137984-72-4 has been studied using molecular docking simulations to predict its interactions with biological targets. Such studies are crucial for accelerating drug discovery pipelines and reducing R&D costs. The compound's structure-activity relationship (SAR) data is also valuable for optimizing derivatives with enhanced efficacy.

As the scientific community explores heterocyclic compounds for neurodegenerative disease treatments, 5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile has emerged as a subject of interest. Its potential to modulate enzyme pathways could pave the way for breakthroughs in Alzheimer's and Parkinson's research.

For suppliers and distributors, the compound's technical specifications and regulatory compliance are critical considerations. Proper storage conditions and handling protocols ensure stability and safety during transportation. The market for high-purity intermediates like this is expanding, driven by advancements in custom synthesis and contract manufacturing.

In summary, 5-methoxy-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzonitrile (CAS 2137984-72-4) represents a versatile chemical entity with broad applications. Its relevance to biomedical research, sustainable agriculture, and industrial innovation underscores its importance in modern science. Ongoing studies will likely uncover additional functionalities, solidifying its position as a key player in the fine chemicals sector.